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Introduction

This technical guide provides an in-depth overview of the recombinant antibody RB394 and its
corresponding antigen, the Amoeba Saposin A (AplA) protein from Dictyostelium discoideum.
AplAis a member of the saposin-like protein (SAPLIP) family, which is characterized by its
ability to interact with lipids and perturb membranes.[1] This guide will detail the nature of the
antigen, the characteristics of the RB394 antibody, comprehensive experimental protocols, and
the known biological functions and signaling pathways associated with AplA.

The Antigen: Dictyostelium discoideum AplA

The antigen recognized by the RB394 antibody is a specific peptide sequence from the AplA
protein of the soil amoeba Dictyostelium discoideum.

e Protein: Amoeba Saposin A (AplA)
e UniProt ID: Q54Q68
» Antigenic Peptide Sequence: PAPTPTSTPSTIKIDVN

e Location: Amino acids 302-318 of the AplA protein.
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AplA is a member of the saposin-like protein (SAPLIP) family, a group of proteins known for
their role in lipid metabolism and innate immunity.[1] In Dictyostelium discoideum, AplA is
involved in the defense against bacterial pathogens.[1][2] It is required for the efficient
extracellular lysis of Pseudomonas aeruginosa.[2] The proposed mechanism of action for AplA
and other SAPLIPs involves direct interaction with and permeabilization of microbial
membranes, leading to cell lysis.[1] This function is particularly important in the acidic
environment of the phagolysosome.[1]

Biological Function and Signaling Pathway of AplA

AplA plays a crucial role in the innate immune system of Dictyostelium discoideum. As a
professional phagocyte, Dictyostelium feeds on bacteria, and AplA is one of the effector
proteins used to kill ingested microbes.[3][4]

The primary mechanism of AplA is believed to be its pore-forming activity on bacterial
membranes.[1] This action is enhanced in acidic conditions, typical of the phagolysosome.[1]
While a specific downstream signaling cascade initiated by AplA is not yet fully elucidated, its
role as a direct antimicrobial protein suggests a primary function in effector response rather
than initiating a complex signaling pathway. However, its activity is a key component of the
broader innate immune response.

The proposed mechanism of AplA's function within the context of innate immunity is illustrated
in the following diagram:
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Proposed Mechanism of AplA in Innate Immunity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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